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Compound of Interest

Compound Name: Alternariol-d2

Cat. No.: B15542906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available

Alternariol-d2, a crucial internal standard for the accurate quantification of the mycotoxin

Alternariol. This document details available suppliers, their product specifications, a

comprehensive experimental protocol for its use in liquid chromatography-tandem mass

spectrometry (LC-MS/MS), and visualizations of the analytical workflow.

Introduction to Alternariol-d2
Alternariol-d2 (AOH-d2) is the deuterated form of Alternariol, a mycotoxin produced by various

Alternaria species of fungi. Due to its structural similarity and mass difference, Alternariol-d2 is

an ideal internal standard for analytical methods, particularly in complex matrices such as food,

feed, and biological samples. Its use corrects for variations in sample preparation and

instrument response, leading to more accurate and precise quantification of Alternariol.[1]

Commercially Available Alternariol-d2 Suppliers
A critical aspect for researchers is the accessibility and quality of analytical standards. Several

reputable suppliers offer Alternariol-d2. The following table summarizes the key quantitative

data for the products offered by prominent vendors. Please note that for specific lot-dependent

data, such as exact purity and isotopic enrichment, it is recommended to request the Certificate

of Analysis (CoA) directly from the supplier.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15542906?utm_src=pdf-interest
https://www.benchchem.com/product/b15542906?utm_src=pdf-body
https://www.benchchem.com/product/b15542906?utm_src=pdf-body
https://www.benchchem.com/product/b15542906?utm_src=pdf-body
https://www.benchchem.com/product/b15542906?utm_src=pdf-body
https://clearsynth.com/product/alternariol-d2
https://www.benchchem.com/product/b15542906?utm_src=pdf-body
https://www.benchchem.com/product/b15542906?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Product
Code

Purity
Isotopic
Enrichme
nt

Format
Available
Quantitie
s

CAS
Number
(Unlabele
d)

Clearsynth
CS-T-

94767

Not

Specified

Not

Specified
Solid/Neat Inquire 641-38-3[1]

MedchemE

xpress

HY-

113837S
≥98%[2][3] ≥98%[2][3] Solid/Neat 1 mg, 5 mg 641-38-3[4]

LGC

Standards

(TRC)

TRC-

A575762

>95%

(HPLC)[5]

[6][7][8]

Not

Specified
Solid/Neat

1 mg, 5

mg, 10

mg[5][8]

641-38-3[5]

[6][8]

Clinivex
RCLS2L10

3330

Not

Specified

Not

Specified
Solid/Neat Inquire 641-38-3

Experimental Protocol: Quantification of Alternariol
using Alternariol-d2 Internal Standard by LC-MS/MS
This section provides a detailed methodology for the analysis of Alternariol in a given sample

matrix using Alternariol-d2 as an internal standard. This protocol is a composite of established

methods and should be optimized for specific laboratory conditions and matrices.

Materials and Reagents
Alternariol analytical standard

Alternariol-d2 internal standard

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Water (LC-MS grade)

Formic acid or Ammonium formate (for mobile phase modification)
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Sample extraction solvents (e.g., acetonitrile/water mixture)

Solid Phase Extraction (SPE) cartridges (if necessary for sample cleanup)

Vials for autosampler

Standard Solution Preparation
Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Alternariol and

Alternariol-d2 in methanol to prepare individual stock solutions.

Working Standard Solutions: Prepare a series of calibration standards by serially diluting the

Alternariol stock solution with the mobile phase.

Internal Standard Spiking Solution: Dilute the Alternariol-d2 stock solution to a fixed

concentration (e.g., 100 ng/mL) with the mobile phase. This solution will be added to all

samples and calibration standards.

Sample Preparation
Extraction: Homogenize the sample and extract with an appropriate solvent system (e.g.,

acetonitrile:water 80:20 v/v). The choice of solvent will depend on the sample matrix.

Internal Standard Spiking: Add a known volume of the Alternariol-d2 internal standard

spiking solution to each sample extract.

Cleanup (if necessary): For complex matrices, a cleanup step using Solid Phase Extraction

(SPE) may be required to remove interfering substances.

Final Preparation: Evaporate the solvent and reconstitute the residue in the mobile phase.

Filter the final extract through a 0.22 µm syringe filter into an autosampler vial.

LC-MS/MS Analysis
Liquid Chromatography (LC) Conditions:

Column: A C18 reversed-phase column is commonly used.
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Mobile Phase: A gradient of water and acetonitrile/methanol, both containing a modifier

like formic acid or ammonium formate, is typically employed.

Flow Rate: A flow rate in the range of 0.2-0.5 mL/min is common.

Injection Volume: Typically 5-10 µL.

Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI) in negative or positive mode.

Multiple Reaction Monitoring (MRM): Monitor at least two transitions for both Alternariol

and Alternariol-d2 for quantification and confirmation. The specific precursor and product

ions should be optimized in-house.

Data Analysis
Construct a calibration curve by plotting the ratio of the peak area of Alternariol to the peak

area of Alternariol-d2 against the concentration of the Alternariol standards.

Quantify the amount of Alternariol in the samples by interpolating the peak area ratios from

the calibration curve.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the quantification of Alternariol using

an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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